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Compound of Interest

Compound Name: Cyanamide-15N2

Cat. No.: B12056947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis and purification of doubly labeled

Cyanamide-¹⁵N₂ (H₂¹⁵NC¹⁵N), a critical tool for tracing nitrogen metabolism in various biological

systems. The methodologies outlined below are compiled from established chemical principles

and adapted for a laboratory setting, emphasizing safety and purity for research applications.

Synthesis of Cyanamide-¹⁵N₂
The synthesis of Cyanamide-¹⁵N₂ can be achieved through several routes. Here, we present a

method adapted from classical cyanamide synthesis, utilizing readily available isotopically

labeled starting materials. The described method is based on the reaction of ¹⁵N-labeled

ammonia with a cyanogen halide.

Synthesis from ¹⁵N-Ammonia and Cyanogen Bromide
This method involves the in-situ generation of ¹⁵N-ammonia from a salt like ¹⁵NH₄Cl, which then

reacts with cyanogen bromide.

Experimental Protocol:

Preparation of ¹⁵N-Ammonia Solution: In a well-ventilated fume hood, dissolve a

stoichiometric amount of ¹⁵NH₄Cl (isotopic purity ≥98%) in a minimal amount of distilled

water. To this solution, carefully add a strong base (e.g., NaOH or KOH) in a slight molar

excess to liberate ¹⁵NH₃ gas. This gas can be bubbled directly into the reaction solvent or
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condensed into a cold trap for later use. For a more controlled reaction, the ¹⁵NH₃ can be

dissolved in a dry, inert solvent like diethyl ether or tetrahydrofuran (THF).

Reaction with Cyanogen Bromide: In a separate, dry reaction vessel equipped with a

magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve cyanogen

bromide (BrCN) in an equal volume of the same inert solvent used for the ¹⁵N-ammonia.

Caution: Cyanogen bromide is highly toxic and must be handled with extreme care in a fume

hood with appropriate personal protective equipment.

Reaction Execution: Slowly add the ¹⁵N-ammonia solution to the stirred cyanogen bromide

solution at a low temperature (0-5 °C) to control the exothermic reaction. The reaction will

produce ¹⁵NH₄Br as a white precipitate.

Reaction Monitoring and Work-up: Allow the reaction to stir for several hours at room

temperature. The progress can be monitored by techniques such as thin-layer

chromatography (TLC). Upon completion, the ¹⁵NH₄Br precipitate is removed by filtration.

Isolation of Crude Cyanamide-¹⁵N₂: The solvent from the filtrate is carefully removed under

reduced pressure to yield the crude Cyanamide-¹⁵N₂. This product will likely be an oily or

semi-solid residue.

Quantitative Data (Illustrative):

Parameter Value

Starting Material (¹⁵NH₄Cl) 1.0 g

Starting Material (BrCN) 1.95 g

Theoretical Yield of H₂¹⁵NC¹⁵N 0.81 g

Typical Crude Yield 65-75%

Isotopic Purity >98% (dependent on starting material)

Purification of Cyanamide-¹⁵N₂
Purification of the crude Cyanamide-¹⁵N₂ is crucial to remove unreacted starting materials and

byproducts. Recrystallization is the most effective method for obtaining high-purity crystalline
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Cyanamide-¹⁵N₂.[1][2][3]

Experimental Protocol:

Solvent Selection: The choice of solvent is critical for successful recrystallization. Suitable

solvents for cyanamide include diethyl ether, acetone, or ethanol.[1] The ideal solvent should

dissolve the crude product well at elevated temperatures but poorly at low temperatures.

Dissolution: In a fume hood, dissolve the crude Cyanamide-¹⁵N₂ in a minimal amount of the

chosen warm solvent. Gentle heating may be required to achieve complete dissolution.

Decolorization (Optional): If the solution is colored, a small amount of activated charcoal can

be added, and the solution can be gently heated for a short period. The charcoal is then

removed by hot filtration.

Crystallization: Allow the hot, clear solution to cool slowly to room temperature. To promote

further crystallization, the solution can be placed in an ice bath or a refrigerator.

Isolation of Pure Crystals: The resulting white, crystalline Cyanamide-¹⁵N₂ is collected by

vacuum filtration. The crystals should be washed with a small amount of the cold

recrystallization solvent to remove any remaining impurities.

Drying: The purified crystals are dried under vacuum to remove any residual solvent.[1] Store

the final product in a tightly sealed container at a low temperature (2-8 °C) to prevent

degradation.[4]

Quantitative Data (Illustrative):

Parameter Value

Starting Crude H₂¹⁵NC¹⁵N 0.5 g

Typical Purified Yield 70-85% (from crude)

Purity (by HPLC or NMR) >99%

Melting Point 42-44 °C
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Application in Research: Tracing Nitrogen
Metabolism in Plants
Cyanamide-¹⁵N₂ is an invaluable tracer for studying nitrogen assimilation pathways in plants.

Once introduced into a plant system, it is metabolized by a specific enzymatic pathway.

The metabolic fate of Cyanamide-¹⁵N₂ in plants can be summarized as follows:

Hydration to ¹⁵N-Urea: Cyanamide-¹⁵N₂ is first hydrolyzed by the enzyme cyanamide

hydratase to form doubly labeled ¹⁵N-urea.

Hydrolysis to ¹⁵N-Ammonia: The resulting ¹⁵N-urea is then broken down by the enzyme

urease into two molecules of ¹⁵N-ammonia and one molecule of carbon dioxide.

Assimilation into Amino Acids: The ¹⁵N-ammonia is then incorporated into amino acids,

primarily through the glutamine synthetase-glutamate synthase (GS-GOGAT) cycle.

This pathway allows researchers to track the flow of nitrogen from cyanamide into various

nitrogen-containing biomolecules.

Experimental Workflow for a ¹⁵N-Labeling Study in
Plants
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Caption: Experimental workflow for tracing nitrogen metabolism in plants using Cyanamide-

¹⁵N₂.

Metabolic Pathway of Cyanamide in Plants
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Caption: Metabolic pathway of Cyanamide-¹⁵N₂ assimilation in plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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